Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium

• IUPAC Name: tetrapotassium;2-hydroxy-2-oxoacetate;zirconium
• InChI: InChI=1S/4C2H2O4.4K.Zr/c4*3-1(4)2(5)6;;;;;/h4*(H,3,4)(H,5,6);;;;;/q;;;;4*+1;/p-4
• InChI Key: STYAXIRPSRLWSR-UHFFFAOYSA-J
• Canonical SMILES: C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.[K+].[K+].[K+].[K+].[Zr]
• Molecular Formula: C8H4K4O16Zr
• DSSTOX Substance ID: DTXSID90584324
• Molecular Weight: 603.72 g/mol
• CAS No.: 12083-35-1

Description

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium, also known as potassium tetraoxalatozirconate (IV), is a chemical compound with the molecular formula K₄Zr(C₂O₄)₄. It is a coordination complex where zirconium is coordinated with oxalate ligands and potassium ions. This compound is known for its unique properties and applications in various fields, including materials science and chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tetrapotassium;2-hydroxy-2-oxoacetate;zirconium typically involves the reaction of zirconium salts with potassium oxalate in an aqueous solution. The reaction is carried out under controlled conditions to ensure the formation of the desired complex. The general reaction can be represented as follows:

[ \text{ZrCl}_4 + 4 \text{K}_2\text{C}_2\text{O}_4 \rightarrow \text{K}_4\text{Zr(C}_2\text{O}_4\text{)}_4 + 4 \text{KCl} ]

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions using high-purity zirconium salts and potassium oxalate. The reaction mixture is typically heated and stirred to ensure complete dissolution and reaction of the starting materials. The resulting product is then purified through filtration and recrystallization processes to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form higher oxidation state zirconium complexes.

Reduction: It can be reduced to form lower oxidation state zirconium complexes.

Substitution: The oxalate ligands can be substituted with other ligands in the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Ligand substitution reactions often involve the use of chelating agents like ethylenediaminetetraacetic acid (EDTA) under controlled pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield zirconium oxides, while reduction reactions can produce zirconium hydrides. Substitution reactions result in the formation of new zirconium complexes with different ligands .

Scientific Research Applications

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of other zirconium complexes and materials.

Biology: Investigated for its potential use in biological imaging and as a contrast agent in medical diagnostics.

Medicine: Explored for its potential therapeutic applications, including drug delivery systems and cancer treatment.

Industry: Utilized in the production of advanced ceramics, catalysts, and other high-performance materials.

Mechanism of Action

The mechanism of action of tetrapotassium;2-hydroxy-2-oxoacetate;zirconium involves its interaction with molecular targets through coordination chemistry. The oxalate ligands facilitate the binding of the compound to various substrates, enabling it to participate in catalytic and other chemical processes. The specific pathways and molecular targets depend on the application and the environment in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Potassium tetraoxalatozirconate (IV): Similar in structure and properties, used in similar applications.

Potassium tetraoxalatoaluminate (III): Another coordination complex with aluminum instead of zirconium.

Potassium tetraoxalatochromate (III): A chromium-based coordination complex with similar ligand structure.

Uniqueness

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium is unique due to its specific coordination with zirconium, which imparts distinct chemical and physical properties. Its stability, reactivity, and versatility make it valuable in various scientific and industrial applications .